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Compound of Interest

Compound Name: 6-O-(Triisopropylsilyl)-D-glucal

Cat. No.: B154025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-O-(Triisopropylsilyl)-D-glucal is a protected monosaccharide derivative that serves as a

versatile intermediate in synthetic organic chemistry, particularly in the field of glycochemistry.

Its primary utility lies in the synthesis of complex carbohydrates, glycosides, and other

biologically active molecules. The triisopropylsilyl (TIPS) protecting group at the 6-position

offers steric bulk and stability, allowing for selective reactions at other positions of the glucal

moiety. This guide provides a summary of its known experimental data, general experimental

protocols for its synthesis and application, and relevant biological pathway context.

Physicochemical Properties
A summary of the key physicochemical properties of 6-O-(Triisopropylsilyl)-D-glucal is
presented in Table 1.
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Property Value

CAS Number 137915-37-8

Molecular Formula C₁₅H₃₀O₄Si

Molecular Weight 302.48 g/mol

Density 0.726 g/mL at 25 °C

Refractive Index n20/D 1.489

Optical Activity [α]22/D -2°, c = 1 in chloroform

Flash Point 113 °C

Experimental Data
Currently, there is a notable absence of publicly available experimental data on the direct

biological activity of 6-O-(Triisopropylsilyl)-D-glucal. Its primary role reported in the scientific

literature is that of a synthetic intermediate rather than a bioactive agent itself. Its value lies in

facilitating the synthesis of complex molecules that may have biological activity.

Experimental Protocols
Synthesis of 6-O-(Triisopropylsilyl)-D-glucal
The synthesis of 6-O-(Triisopropylsilyl)-D-glucal typically involves the selective protection of

the primary hydroxyl group of D-glucal.

Materials:

D-glucal

Triisopropylsilyl chloride (TIPSCl)

Imidazole or other suitable base

Anhydrous dichloromethane (DCM) or similar aprotic solvent

Saturated aqueous sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Hexanes and ethyl acetate for elution

Procedure:

Dissolve D-glucal in anhydrous DCM in a round-bottom flask under an inert atmosphere

(e.g., nitrogen or argon).

Add imidazole to the solution.

Cool the reaction mixture to 0 °C in an ice bath.

Slowly add a solution of TIPSCl in anhydrous DCM to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography using a gradient of ethyl

acetate in hexanes to afford 6-O-(Triisopropylsilyl)-D-glucal as a pure compound.

Characterize the final product by NMR spectroscopy (¹H and ¹³C) and mass spectrometry to

confirm its identity and purity.
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Synthesis of 6-O-(Triisopropylsilyl)-D-glucal

D-glucal

Reaction at 0°C to RT

TIPSCl Imidazole Anhydrous DCM

Aqueous Workup
(NaHCO₃, Brine)

Silica Gel Chromatography

6-O-(Triisopropylsilyl)-D-glucal
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General Glycosylation Workflow

6-O-(TIPS)-D-glucal

Glycosylation Reaction

Acceptor Molecule
(e.g., Alcohol, Sugar)

Activation
(e.g., NIS/TfOH)

Purification

Protected Glycoconjugate

Deprotection

Bioactive Molecule
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Generic Receptor Tyrosine Kinase (RTK) Signaling

Extracellular

Intracellular

Ligand

Receptor Tyrosine Kinase
(Glycosylated)

Binding

Dimerization & Autophosphorylation

Downstream Signaling
(e.g., RAS-MAPK, PI3K-AKT)

Cellular Response
(Proliferation, Survival)
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To cite this document: BenchChem. [Technical Guide: 6-O-(Triisopropylsilyl)-D-glucal (CAS
137915-37-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154025#cas-number-137915-37-8-experimental-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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